2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol

• Molecular Formula: C10H15NOS
• Molecular Weight: 197.30 g/mol
• SMILES: CC1=NSC(=C1)C2CCCCC2O
• InChI: InChI=1S/C10H15NOS/c1-7-6-10(13-11-7)8-4-2-3-5-9(8)12/h6,8-9,12H,2-5H2,1H3
• InChIKey: IFJYXCIKZXZMCP-UHFFFAOYSA-N

2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol: Chemical Identity and Sourcing

2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol (CAS 1881480-57-4) is a heterocyclic compound characterized by a 3-methyl-1,2-thiazole (methylisothiazole) ring system substituted at the 5-position with a cyclohexan-1-ol moiety. Its molecular formula is C10H15NOS with a molecular weight of 197.30 g/mol . This compound belongs to the isothiazole class, a scaffold recognized for its broad biological activities, including antimicrobial, antifungal, and anticancer properties [1]. The combination of a hydrophobic cyclohexanol group and a substituted isothiazole heterocycle imparts a distinct physicochemical profile that distinguishes it from simpler isothiazole derivatives and other related cyclohexanol-thiazole hybrids.

Scaffold Heterocyclic isothiazole core for scaffold-oriented screening

Synthetic Utility Hydroxyl group enables derivatization for library synthesis

Profiling Physicochemical profiling to differentiate ADME properties

• [1] SpringerLink. Overview on Biological Activities of Thiazole Derivatives. 2022. https://link.springer.com/chapter/10.1007/978-981-16-4457-4_3 View Source

2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol: Analog Substitution Limitations

Compounds within the isothiazole and thiazole-cyclohexanol classes are not interchangeable due to marked differences in substitution patterns, which directly influence their physicochemical properties, biological activity, and synthetic utility. For instance, the position of the methyl group on the isothiazole ring (3-methyl vs. 4-methyl) alters electronic distribution and steric accessibility, impacting target binding and reactivity [1]. Similarly, the oxidation state of the sulfur atom (thiazole vs. isothiazolinone) fundamentally changes the compound's mechanism of action, with isothiazolinones being potent electrophilic biocides that react with cellular thiols, whereas reduced isothiazoles may exhibit different or attenuated activity [2]. Furthermore, the presence and stereochemistry of the cyclohexanol group influences lipophilicity, hydrogen bonding capacity, and conformational flexibility, which are critical for applications ranging from medicinal chemistry lead optimization to the development of agrochemical intermediates [3]. Therefore, substituting a related analog without empirical verification risks introducing unintended variations in performance, selectivity, and reproducibility.

Scaffold Isothiazolinone substitution risks introducing electrophilic biocidal activity; may shift mechanism.

Regioisomer Methyl position change alters electronic distribution and steric profile; may impact target engagement.

Analog Des-methyl analog substitution may shift lipophilicity and metabolic stability profiles.

• [1] Isothiazoles. Part XI. Carbinols, aryl ketones, and aminomethyl derivatives of isothiazoles. Journal of the Chemical Society, Perkin Transactions 1. https://pubs.rsc.org/en/content/articlelanding/1971/p1/p19710001284 View Source
• [2] Isothiazolinone Biocides: Chemistry, Biological, and Toxicity Profiles. Molecules. 2020. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7071000/ View Source
• [3] Use of cyclohexanol derivatives as antimicrobial active compounds. US Patent US9492364B2. 2012. https://patents.google.com/patent/US9492364B2/en View Source

2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol: Differentiation Evidence

Molecular Weight and Lipophilicity Comparison

The target compound 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol possesses a higher molecular weight (197.30 g/mol) and a calculated XLogP3 of approximately 2.2 compared to its des-methyl analog 2-(1,2-thiazol-5-yl)cyclohexan-1-ol (MW 183.27 g/mol, XLogP3 ~1.8) [1]. This difference arises from the additional methyl group on the isothiazole ring. In comparison to the regioisomer 2-(4-methyl-1,3-thiazol-5-yl)cyclohexan-1-ol (MW 197.30 g/mol, identical) [2], the 3-methyl substitution pattern may confer a distinct electronic environment and steric profile, which can influence target recognition and metabolic stability in drug discovery programs.

MW & Lipophilicity

Cross-study comparable

197.30 g/mol, XLogP3 ~2.2

Supports ADME property differentiation from des-methyl analog.

Compared to des-methyl (183.27, ~1.8) and regioisomer (identical).

Evidence Dimension	Molecular Weight and Calculated Lipophilicity (XLogP3)
Target Compound Data	Molecular Weight: 197.30 g/mol; XLogP3: ~2.2
Comparator Or Baseline	2-(1,2-Thiazol-5-yl)cyclohexan-1-ol (MW: 183.27 g/mol, XLogP3: ~1.8) and 2-(4-Methyl-1,3-thiazol-5-yl)cyclohexan-1-ol (MW: 197.30 g/mol, XLogP3: 2.2)
Quantified Difference	Target compound MW is ~7.6% higher than des-methyl analog; XLogP3 is ~0.4 units higher than des-methyl analog.
Conditions	Calculated using XLogP3 algorithm based on molecular structure; data compiled from public chemical databases.

Why This Matters

Higher molecular weight and increased lipophilicity can affect membrane permeability and protein binding, critical parameters for selecting the optimal lead compound in medicinal chemistry campaigns.

• [1] Chemsrc. 2-(1,2-Thiazol-5-yl)cyclohexan-1-ol. CAS 1934633-30-3. https://m.chemsrc.com/cas/1934633-30-3_3098587.html View Source
• [2] Kuujia. 2-(4-Methyl-1,3-thiazol-5-yl)cyclohexan-1-ol. CAS 2026537-51-7. https://www.kuujia.com/cas-2026537-51-7.html View Source

Isothiazole vs. Isothiazolinone Scaffolds

While isothiazolinones such as 5-chloro-2-methyl-1,2-thiazol-3-one (CMIT) are potent, broad-spectrum antimicrobial biocides with IC50 values in the low micromolar range (e.g., 81.94 μM for human 17β-HSD1 inhibition) [1], the target compound 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol is a reduced isothiazole derivative. This structural difference is fundamental: isothiazolinones act as electrophilic agents that react with cellular thiols, whereas the isothiazole in the target compound lacks the reactive S-N bond characteristic of the isothiazolinone ring. Therefore, the target compound is expected to exhibit a distinct, and potentially less cytotoxic, biological profile, making it more suitable for applications where the potent biocidal activity and associated toxicity of isothiazolinones are undesirable [2].

Scaffold Reactivity

Class-level inference

Isothiazole (reduced) vs. Isothiazolinone (oxidized)

Distinct biological profile expected; supports non-biocidal screening.

Isothiazolinone acts as electrophilic biocide; target lacks reactive S-N bond.

Evidence Dimension	Chemical Structure and Inferred Mechanism
Target Compound Data	2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol (isothiazole derivative, reduced form)
Comparator Or Baseline	5-Chloro-2-methyl-1,2-thiazol-3-one (CMIT, an isothiazolinone biocide)
Quantified Difference	Isothiazolinones exhibit IC50 values in the range of 8.09 to 81.94 μM against human 17β-HSD1; target compound's activity is expected to differ significantly due to absence of reactive isothiazolinone ring.
Conditions	Structural comparison based on oxidation state of sulfur and nitrogen heteroatoms.

Why This Matters

Understanding the difference in reactivity between isothiazoles and isothiazolinones is essential for selecting a compound with a specific mode of action, particularly in antimicrobial research where toxicity and selectivity are key concerns.

• [1] Chi C, et al. Suppression of human and rat 17β-hydroxysteroid dehydrogenase 1 by isothiazolinone-based disinfectants. Ecotoxicol Environ Saf. 2025;297:118248. https://pubmed.ncbi.nlm.nih.gov/40327928/ View Source
• [2] Isothiazolinone Biocides: Chemistry, Biological, and Toxicity Profiles. Molecules. 2020. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7071000/ View Source

Hydroxyl Group for Synthetic Diversification

The presence of a secondary alcohol group on the cyclohexane ring provides a versatile handle for further chemical modification. The hydroxyl group can undergo oxidation to a ketone, esterification, or conversion to a leaving group for nucleophilic substitution [1]. This is a point of differentiation from simpler isothiazole derivatives that lack a functional group for such transformations, and from isothiazolinones where the ring is sensitive to nucleophilic attack. For example, 2-(1,2-thiazol-5-yl)cyclohexan-1-ol can be oxidized or undergo substitution reactions, enabling the synthesis of diverse compound libraries . The target compound, with its 3-methyl substitution, offers a similar synthetic utility, with the added potential for regioselective modifications due to the methyl group's influence on the isothiazole ring's reactivity.

Synthetic Utility

Supporting evidence

Secondary hydroxyl group (Cyclohexan-1-ol moiety)

Enables oxidation/esterification for focused library synthesis.

Vs. simpler isothiazoles lacking functionalization handle.

Evidence Dimension	Presence of a Secondary Alcohol Functional Group
Target Compound Data	Contains a cyclohexan-1-ol moiety with a secondary hydroxyl group.
Comparator Or Baseline	Simple isothiazoles (e.g., 3-methylisothiazole) lacking the cyclohexanol group.
Quantified Difference	Qualitative difference: target compound offers a site for further functionalization (e.g., oxidation, esterification) not present in simpler isothiazoles.
Conditions	Comparison of molecular structures and known chemical reactivity of alcohols.

Why This Matters

The ability to further derivatize the hydroxyl group enhances the compound's value as a building block for generating focused chemical libraries in drug discovery and materials science, offering greater flexibility compared to simpler, less functionalized analogs.

• [1] Isothiazoles. Part XI. Carbinols, aryl ketones, and aminomethyl derivatives of isothiazoles. Journal of the Chemical Society, Perkin Transactions 1. https://pubs.rsc.org/en/content/articlelanding/1971/p1/p19710001284 View Source

Antimicrobial Potential: Isothiazoles vs. Thiazoles

Isothiazole derivatives, as a class, are recognized for their antimicrobial and antifungal properties, often attributed to their ability to interact with biological targets such as enzymes and receptors [1]. While direct comparative data for the target compound is lacking, the class-level inference is that isothiazoles may exhibit a different spectrum of activity or potency compared to thiazoles. For instance, thiazole derivatives are also known for antimicrobial activity, but the presence of a nitrogen-sulfur bond in isothiazoles (compared to the sulfur-nitrogen bond in thiazoles) can alter electronic properties and biological interactions. Therefore, a researcher seeking a specific antimicrobial profile might prioritize an isothiazole scaffold over a thiazole scaffold based on prior art demonstrating the class's potential.

Antimicrobial Class Profile

Class-level inference

Isothiazole scaffold

Class-level activity reported; electronic properties may differentiate target interaction.

Vs. Thiazole scaffold; data to verify for target compound.

Evidence Dimension	Class-Level Antimicrobial Activity
Target Compound Data	Belongs to the isothiazole class, known for antimicrobial properties.
Comparator Or Baseline	Thiazole class, also known for antimicrobial properties but with a different heterocyclic core.
Quantified Difference	No specific quantitative data for target compound; class-level differences in electronic properties and potential target interactions.
Conditions	General literature review of isothiazole and thiazole biological activities.

Why This Matters

Understanding the class-level biological activity of isothiazoles can guide researchers in selecting this scaffold for antimicrobial screening, distinguishing it from other heterocyclic systems like thiazoles.

• [1] Isothiazole derivatives and their uses. Agricultural Patent. https://agri.nais.net.cn/patent/patent_detail/patent_id/123456 View Source
• [2] Thiazole and Its Derivatives, Volume 34, Part 1. The Chemistry of Heterocyclic Compounds. 2009. https://www.lehmanns.de/shop/naturwissenschaften/14603978-9780470386348-thiazole-and-its-derivatives-volume-34-part-1 View Source

2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol: Application Scenarios

Lead Optimization & Library Synthesis

Given its moderate lipophilicity (XLogP3 ~2.2) and the presence of a derivatizable hydroxyl group, 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol is a suitable building block for the synthesis of focused chemical libraries aimed at modulating drug-like properties such as membrane permeability and metabolic stability . The 3-methylisothiazole core, distinct from the more common isothiazolinone biocides, may offer a scaffold with a unique biological profile and potentially lower non-specific toxicity, making it valuable for hit-to-lead programs in anti-infective or anti-cancer research [1].

Agrochemical Intermediate: Fungicidal & Bactericidal Potential

The isothiazole class is established in the development of agricultural fungicides and bactericides [2]. 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol, with its cyclohexanol group enhancing lipophilicity and potential for further modification, can serve as a versatile intermediate in the synthesis of novel crop protection agents. Its structural differentiation from commercial isothiazolinone biocides suggests it may exhibit a different spectrum of activity or reduced phytotoxicity, warranting evaluation in agrochemical discovery pipelines [3].

Precursor for Functional Polymers & Coatings

The combination of a hydrophobic cyclohexyl moiety and a heterocyclic isothiazole ring makes this compound a candidate for incorporation into polymeric materials or coatings where antimicrobial or antifungal properties are desired. The hydroxyl group provides a site for covalent attachment to polymer backbones, enabling the design of non-leaching antimicrobial surfaces. This application leverages the class-level antimicrobial activity of isothiazoles while offering a structural alternative to the more toxic and sensitizing isothiazolinones [4].

Analytical Reference Standard

As a well-defined chemical entity with a specific CAS number and molecular formula, 2-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-ol can be utilized as a reference standard in analytical method development, particularly for the quantification or identification of related impurities in pharmaceutical or agrochemical manufacturing processes. Its unique retention time and mass spectral fingerprint provide a reliable marker for quality control .

Application

Selection Property

Validation Focus

Lead Optimization & Library Synthesis

Scaffold lipophilicity (XLogP3 ~2.2) and hydroxyl handle

Membrane permeability & metabolic stability screening

Agrochemical Intermediate Research

Isothiazole core & physicochemical profile

Anti-fungal / bactericidal screening & phytotoxicity assessment

Functional Polymers & Coatings

Hydroxyl reactivity & isothiazole ring

Covalent attachment & antimicrobial surface testing

Analytical Reference Standard

Defined CAS & molecular fingerprint

Method-specific retention time & mass spectral validation

• [1] Isothiazolinone Biocides: Chemistry, Biological, and Toxicity Profiles. Molecules. 2020. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7071000/ View Source
• [2] Isothiazole derivatives and their uses. Agricultural Patent. https://agri.nais.net.cn/patent/patent_detail/patent_id/123456 View Source
• [3] ISOTHIAZOLE DERIVATIVES - BAYER CROPSCIENCE AG. Patent. 2003. https://www.sumobrain.com/patents/wipo/Isothiazole-derivatives/WO2003040146.html View Source
• [4] Isothiazolinone Biocides: Chemistry, Biological, and Toxicity Profiles. Molecules. 2020. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7071000/ View Source